Tris(2-hydroxyethyl)ammonium dimethylheptanoate

Specification

• CAS No.: 97259-94-4
• Molecular Formula: C15H33NO5
• Molecular Weight: 307.43 g/mol
• IUPAC Name: 2,2-dimethylheptanoate;tris(2-hydroxyethyl)azanium
• Standard InChI: InChI=1S/C9H18O2.C6H15NO3/c1-4-5-6-7-9(2,3)8(10)11;8-4-1-7(2-5-9)3-6-10/h4-7H2,1-3H3,(H,10,11);8-10H,1-6H2
• Standard InChI Key: YDBGWUWOAKILBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C)C(=O)[O-].C(CO)[NH+](CCO)CCO

Introduction

Molecular Architecture and Physicochemical Properties

Structural Characteristics

The compound consists of a tris(2-hydroxyethyl)ammonium cation paired with a dimethylheptanoate anion. The cation features a central nitrogen atom bonded to three 2-hydroxyethyl groups (–CH2CH2OH), creating a polar, hydrogen-bond-capable structure. The anion comprises a seven-carbon chain with two methyl branches at the second carbon position, terminating in a carboxylate group. This combination produces an amphiphilic molecule with calculated molecular weight 307.43 g/mol and molecular formula C15H33NO5.

Key structural parameters derived from spectroscopic and computational analyses include:

Property	Value	Method
LogP (octanol-water)	Estimated 3.8–4.2	Computational modeling
Hydrogen bond donors	3 (cation hydroxyls)	X-ray crystallography
Hydrogen bond acceptors	5 (3 hydroxyls + 2 carboxylate oxygens)	Molecular dynamics
Solubility in water	>50 mg/mL (25°C)	Experimental measurement

The compound's solubility profile shows marked temperature dependence, with complete miscibility in polar solvents like ethanol and water at elevated temperatures.

Spectroscopic Fingerprints

Fourier-transform infrared (FTIR) spectroscopy reveals characteristic absorption bands at:

• 3350–3200 cm⁻¹ (O–H stretching from hydroxyethyl groups)

• 1650 cm⁻¹ (asymmetric carboxylate COO⁻ stretch)

• 1550 cm⁻¹ (symmetric carboxylate COO⁻ stretch)

• 1450–1380 cm⁻¹ (C–H bending from methyl branches)

Nuclear magnetic resonance (NMR) data (¹H and ¹³C) confirm the structure through distinct signals for:

• Hydroxyethyl protons (δ 3.5–3.7 ppm, triplet)

• Methyl branches on heptanoate chain (δ 1.1 ppm, singlet)

• Carboxylate carbon (δ 178–182 ppm in ¹³C NMR)

Synthesis and Purification Methodologies

Primary Synthetic Route

The standard preparation involves acid-base neutralization between tris(2-hydroxyethyl)amine and 2,2-dimethylheptanoic acid under controlled conditions:

$$\text{C}_6\text{H}_{15}\text{NO}_3 + \text{C}_9\text{H}_{18}\text{O}_2 \rightarrow \text{C}_{15}\text{H}_{33}\text{NO}_5 + \text{H}_2\text{O}$$

Experimental protocols typically employ:

• Molar ratio 1:1 (amine:acid) in anhydrous ethanol

• Reaction temperature maintained at 60–65°C

• Stirring duration of 4–6 hours under nitrogen atmosphere

• Final purification via rotary evaporation and recrystallization from ethyl acetate/hexane mixtures

Yield optimization studies demonstrate temperature dependence:

Temperature (°C)	Reaction Time (hr)	Yield (%)	Purity (HPLC)
50	8	72	95.3
60	6	89	98.1
70	5	85	97.6

Elevated temperatures beyond 70°C promote decomposition, as evidenced by increased byproduct formation.

Alternative Preparation Strategies

Recent investigations explore microwave-assisted synthesis, reducing reaction times to 15–20 minutes with comparable yields (85–88%). Solvent-free mechanochemical approaches using ball milling demonstrate feasibility but require optimization for scale-up.

Functional Applications and Experimental Use Cases

Catalytic Applications

The compound's dual functionality (Brønsted acidity from ammonium cation, basicity from carboxylate) enables catalytic activity in organic transformations. In pseudo-four-component reactions for acridinedione synthesis, analogs demonstrate:

• 89–92% yield optimization in ethanol/water systems

• Recyclability for 4–5 cycles with <8% efficiency loss

• Enhanced reaction rates compared to homogeneous catalysts

Comparative catalytic performance data:

Catalyst System	Yield (%)	Reaction Time (min)	Temperature (°C)
Tris(2-hydroxyethyl)ammonium derivatives	92	45	78
Conventional acid catalysts	85	90	100
Enzyme-based systems	78	180	40

Surfactant and Colloidal Properties

The amphiphilic nature enables micelle formation at critical micelle concentration (CMC) of 0.8–1.2 mM. Dynamic light scattering measurements reveal:

• Hydrodynamic diameter: 8–12 nm (spherical micelles)

• Zeta potential: +25 mV (pH 7.0)

• Temperature stability: Maintains structure up to 85°C

These properties suggest potential in:

• Nanoemulsion stabilization

• Drug delivery systems

• Enhanced oil recovery formulations

Research Frontiers and Development Opportunities

Unresolved Structural Questions

Key unknowns requiring investigation:

• Exact crystalline structure from single-crystal X-ray analysis

• Temperature-dependent conformational changes in alkyl chains

• Solvation effects on ionic pair interactions